Cas no 856861-67-1 (2-(1-Phenyl-1h-1,2,3-triazol-4-yl)ethan-1-amine)

• Product Name: 2-(1-Phenyl-1h-1,2,3-triazol-4-yl)ethan-1-amine
• CAS No: 856861-67-1
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5599217
• PubChem ID: 83636637
• Update Time: 2025-08-03

2-(1-Phenyl-1h-1,2,3-triazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1869948
• 2-(1-phenyl-1h-1,2,3-triazol-4-yl)ethan-1-amine
• 856861-67-1
• 2-(1-Phenyl-1h-1,2,3-triazol-4-yl)ethan-1-amine

• Inchi： 1S/C10H12N4/c11-7-6-9-8-14(13-12-9)10-4-2-1-3-5-10/h1-5,8H,6-7,11H2
• InChI Key： VLJOAZVSNFYOAR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C=C(CCN)N=N1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(1-Phenyl-1h-1,2,3-triazol-4-yl)ethan-1-amine

2-(1-Phenyl-1H-1,2,3-Triazol-4-yl)ethan-1-Amine: A Comprehensive Overview

The compound with CAS No 856861-67-1, commonly referred to as 2-(1-Phenyl-1H-1,2,3-triazol-4-yl)ethan-1-Amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring with an ethanamine moiety. The triazole ring is a five-membered aromatic heterocycle containing three nitrogen atoms, and its presence confers unique electronic properties to the molecule.

Recent studies have highlighted the potential of 2-(1-Phenyl-1H-1,2,3-triazol-4-yl)ethan-1-Amine in various applications, particularly in drug discovery and materials science. Its ability to act as a versatile building block in organic synthesis has made it a valuable compound for researchers aiming to develop novel pharmaceuticals and advanced materials.

The synthesis of this compound typically involves a multi-step process that includes the formation of the triazole ring via a click reaction or other suitable methodologies. The click reaction, which is a copper-catalyzed azide–alkyne cycloaddition (CuAAC), has been widely employed due to its efficiency and selectivity. This approach allows for the precise construction of the triazole ring system, ensuring high yields and purity of the final product.

In terms of chemical properties, 2-(1-Phenyl-1H-1,2,3-triazol-4-yl)ethanamine exhibits interesting behavior in both acidic and basic conditions. Its amine functionality makes it highly reactive towards electrophilic reagents, while the triazole ring provides stability and aromaticity. These characteristics make it an ideal candidate for exploring its role in various chemical transformations and biological assays.

From a pharmacological perspective, this compound has shown promise in preliminary studies as a potential modulator of key biological pathways. Its ability to interact with specific targets, such as enzymes or receptors, suggests that it could serve as a lead compound for drug development programs targeting various therapeutic areas.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 2-(1-Benzotriazolylethyl)amine (another name for this compound). These studies have provided insights into its binding affinities with various biomolecules and have guided further optimization efforts to enhance its bioavailability and efficacy.

In conclusion, CAS No 856861-67-1, or 2-(Phenyltriazolylethyl)amine, represents a significant advancement in organic synthesis and drug discovery. Its unique structure and versatile reactivity make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and properties of this compound, its role in the development of innovative solutions in chemistry and medicine is expected to grow significantly.